Cas no 32431-80-4 (3-Fluoro-2-iodothiophene)

• Product Name: 3-Fluoro-2-iodothiophene
• CAS No: 32431-80-4
• MF: C₄H₂FIS
• MW: 228.026555538177
• CID: 5700105
• PubChem ID: 20575174
• Update Time: 2025-08-05

3-Fluoro-2-iodothiophene Chemical and Physical Properties

Names and Identifiers

• EN300-19580490
• 3-Fluoro-2-iodothiophene
• 32431-80-4

• Inchi： 1S/C4H2FIS/c5-3-1-2-7-4(3)6/h1-2H
• InChI Key： DQVUQUDJDGCUDD-UHFFFAOYSA-N
• SMILES： IC1=C(C=CS1)F

Computed Properties

• Exact Mass: 227.89060g/mol
• Monoisotopic Mass: 227.89060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-Fluoro-2-iodothiophene

3-Fluoro-2-Iodothiophene (CAS No. 32431-80-4): A Comprehensive Overview

Introduction to 3-Fluoro-2-Iodothiophene

3-Fluoro-2-Iodothiophene, a heterocyclic compound with the CAS registry number 32431-80-4, has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is a derivative of thiophene, a five-membered aromatic ring containing one sulfur atom. The presence of fluorine and iodine substituents at specific positions imparts unique electronic and structural properties to 3-fluoro-2-iodothiophene, making it a valuable molecule for various applications.

Chemical Structure and Physical Properties

The molecular structure of 3-fluoro-2-iodothiophene consists of a thiophene ring with a fluorine atom at the 3-position and an iodine atom at the 2-position. This substitution pattern influences the compound's electronic properties, such as its electron-withdrawing and electron-donating effects. Recent studies have highlighted the importance of these substituents in modulating the molecule's reactivity and stability.

Synthesis and Characterization

The synthesis of 3-fluoro-2-iodothiophene involves multi-step reactions, often utilizing nucleophilic aromatic substitution or coupling reactions. Researchers have developed efficient methods to synthesize this compound with high purity, ensuring its suitability for advanced applications. Characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and properties.

Applications in Materials Science

Recent advancements in materials science have leveraged 3-fluoro-2-iodothiophene for its potential in organic electronics. The compound's ability to form stable π-conjugated systems makes it a promising candidate for use in organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic devices. Studies published in leading journals have demonstrated its role in enhancing device performance by improving charge transport properties.

Role in Pharmacology and Drug Discovery

In the field of pharmacology, 3-fluoro-2-iodothiophene has shown potential as a building block for drug development. Its unique electronic properties make it an attractive candidate for designing bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases. Researchers have explored its ability to modulate enzyme activity and interact with biological systems, paving the way for future drug discovery efforts.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of 3-fluoro-2-iidothiophene is crucial. Recent studies have focused on its biodegradation pathways and toxicity profiles to ensure safe handling and disposal. Regulatory agencies emphasize adhering to safety guidelines when working with this compound to minimize environmental risks.

Future Prospects and Research Directions

The future of 3-fluoro-2-iidothiophene lies in exploring its applications across diverse fields such as nanotechnology, sensors, and energy storage devices. Ongoing research aims to optimize its synthesis methods, enhance its stability under various conditions, and uncover novel functionalities that can benefit emerging technologies.

Conclusion

In conclusion, 3-fluoro-2-iidothiophene (CAS No. 32431804) stands out as a versatile compound with immense potential across multiple disciplines. Its unique chemical properties, coupled with recent research advancements, position it as a key player in driving innovation in materials science, pharmacology, and beyond. As researchers continue to unlock its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.